Cas no 80812-63-1 (2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid)

• Product Name: 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid
• CAS No: 80812-63-1
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5729445
• PubChem ID: 121199731
• Update Time: 2025-05-23

2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid
• 80812-63-1
• AKOS026707259
• F1907-1851
• 1,6-Naphthyridine-3-carboxylic acid, 5,6-dihydro-2-methyl-5-oxo-
• 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid

• Inchi： 1S/C10H8N2O3/c1-5-6(10(14)15)4-7-8(12-5)2-3-11-9(7)13/h2-4H,1H3,(H,11,13)(H,14,15)
• InChI Key： QXHDLXPUECAZJT-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C(=O)O)=C(C)N=C2C=CN1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 556.0±50.0 °C(Predicted)
• pka: 3.04±0.20(Predicted)

Additional information on 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid

Introduction to 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid (CAS No. 80812-63-1)

2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 80812-63-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a carboxylic acid functional group and a methyl substituent at specific positions in its molecular framework contributes to its unique chemical properties and potential pharmacological applications.

The molecular structure of 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid consists of a fused bicyclic system containing nitrogen atoms, which is typical for naphthyridine derivatives. The 5-oxo group introduces a reactive carbonyl moiety, while the 3-carboxylic acid functionality provides an acidic character, making the compound amenable to further derivatization and functionalization. These structural features are crucial for modulating its biological activity and exploring its therapeutic potential.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. Among these, naphthyridine derivatives have emerged as promising candidates due to their ability to interact with various biological targets. The 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid structure has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, bacterial infections, and even certain types of cancer.

One of the most compelling aspects of this compound is its versatility in drug design. The carboxylic acid group can be esterified or amidated to enhance solubility or target specific biological pathways. Additionally, the oxo group at the 5-position allows for further chemical modifications that can fine-tune the compound's binding affinity to biological targets. These attributes make 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have highlighted the compound's potential in modulating enzyme activity associated with metabolic disorders. For instance, researchers have explored its interactions with dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and repair. The structural features of 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid allow it to mimic natural substrates or inhibitors of DHFR, potentially leading to the development of new antifolate drugs with improved efficacy and reduced side effects.

The pharmacokinetic profile of this compound is also an area of active investigation. Studies suggest that modifications at the 2-methyl position can influence metabolic stability and bioavailability. By optimizing these structural elements, researchers aim to develop derivatives with enhanced pharmacokinetic properties, ensuring better therapeutic outcomes in clinical settings.

Moreover, the 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid scaffold has shown promise in preclinical models as an anti-inflammatory agent. Its ability to interact with inflammatory cytokines and signaling pathways has been explored in vitro and in vivo. Preliminary findings indicate that certain derivatives exhibit significant anti-inflammatory effects without triggering off-target toxicities, making them attractive candidates for treating chronic inflammatory diseases.

The synthesis of 2-Methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and cyclization processes are commonly utilized in its preparation.

The analytical characterization of this compound is equally critical. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and purity. These analytical techniques provide detailed insights into the compound's molecular structure and help ensure consistency across different batches.

In conclusion,2-Methyl--{5}-oxo-{5},{6}-dihydro-{1},{6}-naphthyridine-{3}-carboxylic acid (CAS No. 80812{63}--{1}) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound，it is likely that it will play an increasingly important role in addressing some of today's most pressing medical challenges.